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Compound of Interest

Compound Name: L-Histidine-15N3

Cat. No.: B12060411

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling L-Histidine-15N3, a stable isotope-labeled amino acid. By offering clear operational
and disposal plans, this document aims to be your preferred source for chemical handling
information, building a foundation of trust through value beyond the product itself.

L-Histidine-15N3, while chemically similar to its non-labeled counterpart, requires careful
handling to ensure personnel safety and experimental integrity. Although L-Histidine is
generally considered non-hazardous, adherence to standard laboratory safety protocols is
crucial.[1][2][3] The stable isotope 15N is not radioactive and therefore does not require special
radiological precautions.[4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
L-Histidine-15N3, ensuring protection against potential exposure.
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PPE Category Item Specification Purpose

Protects eyes from

Eye Protection Safety Glasses ANSI Z87.1-compliant )

dust particles.[2]

] ] o Prevents skin contact.

Hand Protection Disposable Gloves Nitrile or Latex 5176]

Recommended when

) ) . NIOSH-approved handling powders to
Respiratory Protection  Dust Mask/Respirator o ]
(e.g., N95) avoid inhalation of
dust.[2][7]

. Protects clothing and
Body Protection Laboratory Coat Standard ] ]
skin from spills.

Operational Plan: Step-by-Step Handling Protocol

This section outlines a detailed, procedural guide for the safe handling of L-Histidine-15N3

from receipt to experimental use.

w

. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order specifications (L-Histidine-15N3).
Store the container in a designated, cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[1][2]

. Preparation for Experimental Use:

Work in a well-ventilated area, preferably within a fume hood or on a bench with local
exhaust ventilation, especially when handling the solid form to minimize dust generation.[2]
[8]

Don the appropriate PPE as outlined in the table above.

Use a clean, designated spatula and weighing vessel to measure the required amount of L-
Histidine-15N3.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

. Experimental Workflow:
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Clearly label all vessels containing L-Histidine-15N3.

Handle all solutions and subsequent experimental materials containing the isotope with the
same level of care as the initial compound.

Avoid contact with skin and eyes, and prevent inhalation of any aerosols or dust.[8]

. Spill Management:

In case of a small spill of the solid material, carefully sweep it up to avoid creating dust and
place it in a sealed container for disposal.[1][2]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

Clean the spill area thoroughly with soap and water.[2]

Disposal Plan

Proper disposal of L-Histidine-15N3 and associated waste is critical to maintaining a safe
laboratory environment and complying with regulations.

. Waste Segregation:

Segregate waste containing L-Histidine-15N3 from other laboratory waste streams.
Use clearly labeled, sealed containers for solid and liquid waste.

. Disposal of Unused Product:

Unused or expired L-Histidine-15N3 should be disposed of as hon-hazardous chemical
waste.

Consult your institution's environmental health and safety (EHS) office for specific guidelines.
In general, it can be sent to a licensed disposal company.[9]

. Disposal of Contaminated Materials:

Disposable items such as gloves, weighing papers, and pipette tips that have come into
contact with L-Histidine-15N3 should be placed in a designated, sealed waste bag or
container.

Dispose of this container according to your institution's guidelines for non-hazardous solid
waste.

. Liquid Waste Disposal:
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e Aqueous solutions of L-Histidine-15N3 should be collected in a labeled, sealed container.

e Do not pour solutions down the drain unless permitted by local regulations and institutional
policies.[5][9] Check with your EHS office for the proper disposal procedure for non-
hazardous aqueous waste.

Experimental Workflow Diagram

The following diagram illustrates the key stages in the safe handling and disposal of L-
Histidine-15N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12060411?utm_src=pdf-custom-synthesis
https://www.flinnsci.com/sds_872.2-l-histidine/sds_872.2/
https://sdfine.com/media/catalog/product/attachment/47221MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC166150250&productDescription=L-HISTIDINE%2C+98%25+25GRL-HISTID&vendorId=VN00032119&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757925/
https://www.cdhfinechemical.com/images/product/msds/214_774104461_L-HISTIDINE-CASNO-71-00-1-MSDS.pdf
https://www.chemicalbook.com/msds/l-histidine.pdf
https://www.carlroth.com/medias/SDB-3852-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwMjV8YXBwbGljYXRpb24vcGRmfGFEQmtMMmczWXk4NU1UZ3lNalkyTXpVNU9ETTRMMU5FUWw4ek9EVXlYMGRDWDBWT0xuQmtaZ3w5NjFjNjMyZTEyYTkzYWRhNjhkZDNkM2U1ZjEyMjk1ZDlhMjYzNzM0N2FkY2VmOTE4YTg0N2RlZjhiNDRmNThm
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-CASNO-71-00-04065-EN.aspx
https://westliberty.edu/health-and-safety/files/2017/07/L-Histidine.pdf
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12060411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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